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Compound of Interest

Compound Name: Bifenox-d3

Cat. No.: B15614930 Get Quote

The initial section of a CoA provides essential identifying information for the specific lot of the

chemical.[2][3] This ensures traceability and confirms that the product matches the order

specifications.[1][3]
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Parameter Example Data Description

Product Name Bifenox-d3

The common name for the

isotopically labeled compound.

[4][5]

CAS Number 2733718-91-5

A unique identifier assigned by

the Chemical Abstracts

Service.[5]

Lot/Batch Number XXXX-YYYY

A unique code assigned by the

manufacturer to a specific

production batch.[1][3]

Molecular Formula C14H6D3Cl2NO5

Represents the elemental

composition, indicating three

deuterium atoms.[4][5]

Molecular Weight 345.15 g/mol
The mass of one mole of the

Bifenox-d3 molecule.[4]

Storage Temperature -20°C

The recommended

temperature to ensure the

stability of the compound.[4]

Date of Analysis 2025-11-15
The date on which the quality

control tests were performed.

Expiry Date 2028-11-14

The date after which the

manufacturer no longer

guarantees the product's

specifications.[3]

Analytical Data and Specifications
This core section of the CoA presents the quantitative results from various analytical tests. It

compares the actual measured values of the specific lot against the established quality

specifications.[1][2]
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Test Method Specification Result

Appearance Visual Inspection
White to off-white

solid
Conforms

Purity (HPLC) HPLC-UV ≥ 98.0% 99.6%

Identity
¹H NMR, Mass

Spectrometry
Conforms to structure Conforms

Isotopic Purity Mass Spectrometry ≥ 99 atom % D 99.7%

Water Content Karl Fischer Titration ≤ 0.5% 0.15%

Residual Solvents HS-GC-FID ≤ 0.5% < 0.1%

Solubility Visual Inspection
Soluble in DMSO,

Ethyl Acetate
Conforms[4]

Experimental Protocols
To ensure transparency and allow for methodological assessment, the CoA often details the

techniques used for analysis.[1][2]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography is a standard technique used to separate, identify,

and quantify each component in a mixture. For Bifenox-d3, a typical protocol would involve:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient mixture of acetonitrile and water containing 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength of 254 nm.
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Procedure: A precisely weighed sample of Bifenox-d3 is dissolved in a suitable solvent (e.g.,

acetonitrile) to a known concentration. This solution is then injected into the HPLC system.

The purity is calculated by comparing the area of the main Bifenox-d3 peak to the total area

of all peaks in the chromatogram.

Identity and Isotopic Purity by Mass Spectrometry (MS)
Mass spectrometry is employed to confirm the molecular weight of the compound and to

determine the degree of deuterium incorporation.

Instrumentation: Typically a Liquid Chromatography-Mass Spectrometry (LC-MS) system.

Ionization: Electrospray Ionization (ESI) in either positive or negative mode.

Analysis: The instrument measures the mass-to-charge ratio of the ions. The analysis

confirms the presence of the ion corresponding to the molecular weight of Bifenox-d3.

Isotopic purity is determined by comparing the signal intensity of the deuterated molecule

(d3) to any residual non-deuterated (d0) Bifenox.

Visualization of Workflows
Logical Workflow for CoA Validation
The following diagram illustrates the logical steps a researcher should take when reviewing a

Certificate of Analysis upon receiving a new chemical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/product/b15614930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Certificate of Analysis Validation Process

Receive Bifenox-d3 Standard with CoA

Verify Product Information
(Name, CAS #, Lot #)

Review Analytical Results vs. Specifications

Check Purity, Identity, and Isotopic Purity Data

Assess Test Methods for Suitability

Does Data Meet Experimental Requirements?

Accept Standard for Laboratory Use

Yes

Contact Supplier for Clarification or Rejection

No

Click to download full resolution via product page

Caption: A flowchart for the systematic review and validation of a CoA.

Experimental Workflow for Purity Analysis
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This diagram outlines the typical experimental steps involved in determining the purity of a

Bifenox-d3 sample using HPLC.

HPLC Purity Determination Workflow

Bifenox-d3 Sample Prepare Standard Solution
(Known Concentration) Inject into HPLC System Chromatographic Separation

(C18 Column) UV Detection Data Acquisition & Peak Integration Calculate Purity (%)

Click to download full resolution via product page

Caption: A generalized workflow for purity analysis via HPLC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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